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Executive Summary

Bis(4-fluorophenyl)methanamine (CAS 55095-27-7), also known as 4,4'-
difluorobenzhydrylamine, is a critical pharmacophore in medicinal chemistry. It serves as the
structural backbone for a class of diphenylmethyl-piperazine calcium channel blockers, most
notably Flunarizine and Lomerizine. The introduction of para-fluorine atoms into the benzhydryl
scaffold significantly alters the physicochemical profile compared to the unsubstituted parent
compound, enhancing metabolic stability against ring oxidation and modulating lipophilicity
(LogP) for improved blood-brain barrier penetration. This guide details the physicochemical
properties, validated synthetic protocols, and application of this amine in drug development.

Part 1: Physicochemical Profile

The dual fluorination at the para-positions of the phenyl rings exerts a strong electron-
withdrawing inductive effect (-1), lowering the basicity of the amine compared to unsubstituted
benzhydrylamine.

Table 1: Key Chemical Properties
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Property Value Notes
1,1-Bis(4- Also: C,C-Bis(4-
IUPAC Name ) .
fluorophenyl)methanamine fluorophenyl)methylamine
55095-27-7 (Free Commercially available often
CAS Number
Base)287111-67-5 (HCI Salt) as HCl salt
Molecular Formula CizHi1F2N
Molecular Weight 219.23 g/mol

Physical State

Liquid (Free Base)White Solid
(HCI salt)

Free base is viscous; Salt is

crystalline

High boiling point requires

Boiling Point ~304 °C (Predicted) o
vacuum distillation
Density 1.206 g/cm3 Denser than water
Lower than benzhydrylamine
pKa 8.23 + 0.10 (Predicted) (~9.[212][31[4][5][6][71[8]0) due
to F-substitution
N Low water solubility for free
Solubility DMSO, Methanol, DCM
base
Air-sensitive; store under
Storage 2-8°C, Inert Atmosphere

Argon/Nitrogen

Part 2: Synthetic Methodologies
Primary Route: The Leuckart Reaction

The most robust industrial route involves the reductive amination of 4,4'-difluorobenzophenone
using ammonium formate. This "one-pot" transformation avoids the use of high-pressure
hydrogenation or expensive metal catalysts.

Mechanism: The ketone undergoes nucleophilic attack by ammonia (generated in situ) to form
an imine, which is reduced by formic acid via hydride transfer.

Experimental Protocol
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» Reagents: 4,4'-Difluorobenzophenone (1.0 eq), Ammonium Formate (4.0 eq), Formic Acid
(catalytic).

» Reaction: Combine reagents in a round-bottom flask equipped with a distillation head.

e Heating: Heat the mixture to 160-170°C. Water and CO:z will evolve. Maintain temperature
for 6-12 hours until ketone consumption is complete (monitor via TLC/HPLC).

e Hydrolysis: The intermediate formed is often the N-formyl derivative. Cool to 100°C and add
6M HCI. Reflux for 2 hours to hydrolyze the formamide to the amine hydrochloride.

o Work-up: Cool to room temperature. The product may precipitate as the HCI salt. Filter and
wash with cold ether.

o For Free Base: Basify the aqueous solution with 20% NaOH to pH >12, extract with
Dichloromethane (DCM), dry over Na=S0Oa4, and concentrate.

Alternative Route: From Alcohol via Chloride

Used when the alcohol precursor (4,4'-difluorobenzhydrol) is more readily available.

e Chlorination: React 4,4'-difluorobenzhydrol with Thionyl Chloride (SOCI2) in DCM at reflux to
yield 4,4'-difluorobenzhydryl chloride.

e Amination: React the chloride with excess ammonia (in methanol) or via the Gabriel
Synthesis (Potassium phthalimide followed by hydrazine cleavage) to prevent over-
alkylation.

Visualization: Synthesis Pathways

Ammonium Formate
4,4'-Difluorobenzophenone 160-170°C (Leuckart) > ) 6M HCI Reflux
(CAS 345.92-6) N-Formyl Intermediate Hydrolysis)
NH3 / MeOH Bis(4-fluorophenyl)methanamine
(Amination (CAS 55095-27-7)
4,4'-Difluorobenzhydrol SOCI2, DCM - 0F :
(CAS 365-24-2) | 4,4"-Difluorobenzhydryl Chloride
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Caption: Figure 1. Dual synthetic pathways to Bis(4-fluorophenyl)methanamine via Leuckart
reaction (top) and nucleophilic substitution (bottom).

Part 3: Chemical Reactivity & Functionalization[10]
Nucleophilicity

The amine nitrogen is a secondary carbon-bound primary amine. Due to the electron-
withdrawing nature of the two 4-fluorophenyl rings, the lone pair on the nitrogen is slightly less
available than in non-fluorinated analogues.

» Implication: Acylation and alkylation reactions may require slightly higher temperatures or
stronger bases (e.g., K2COs vs. EtsN) compared to benzylamine.

Protection Strategies

For multi-step synthesis (e.g., peptide coupling or linker attachment):

e Boc-Protection: Reacts readily with Boc20 in THF/Water with NaHCOs. Stable to basic
conditions.

e Fmoc-Protection: Reacts with Fmoc-OSu. Useful for solid-phase synthesis.

Salt Formation

The free base absorbs CO2 from the air (carbamate formation). It is best stored as the
Hydrochloride (HCI) or Fumarate salt. The HCI salt is prepared by bubbling HCI gas through an
ethereal solution of the free base.

Part 4: Applications in Drug Discovery[11]
Case Study: Synthesis of Flunarizine

Flunarizine is a classic calcium channel blocker used for migraine prophylaxis. The bis(4-
fluorophenyl)methanamine moiety is the "anchor” that provides lipophilicity and receptor
affinity.

Synthesis Workflow:
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» N-Alkylation: Bis(4-fluorophenyl)methanamine is reacted with excess Piperazine (or a
protected piperazine derivative) to form the benzhydryl-piperazine core.

o Note: Direct alkylation of the amine with a bis-chloroethyl amine derivative is a common
cyclization strategy to form the piperazine ring directly on the nitrogen.

o Cinnamylation: The resulting secondary amine of the piperazine ring is alkylated with
Cinnamyl Chloride to yield Flunarizine.

Visualization: Flunarizine Assembly

Bis(4-fluorophenyl)methanamine Bis(2-chloroethyl)amine

T
/
/

Cyclization //
Nal, K2CO3, Reflux) J/

1-[Bis(4-fluorophenyl)methyl]piperazine Cinnamyl Chloride

N-Alkylation /
(Cinnamy! Chloride) ,’
/

Flunarizine

(Calcium Channel Blocker)

Click to download full resolution via product page

Caption: Figure 2. The convergent synthesis of Flunarizine utilizing Bis(4-
fluorophenyl)methanamine as the primary scaffold.

SAR Insights: Why Fluorine?

» Metabolic Blockade: The para-positions of phenyl rings are primary sites for Cytochrome
P450 oxidation. Fluorine substitution blocks this metabolism, significantly extending the half-
life (

) of the drug.
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« Lipophilicity: The C-F bond increases lipophilicity without adding significant steric bulk
(Fluorine Van der Waals radius = 1.47 A vs Hydrogen = 1.20 A), enhancing CNS penetration.

Part 5: Safety, Handling & Analytics
Safety Protocols

o Corrosivity: As a primary amine, the free base is corrosive to skin and mucous membranes
(Skin Corr. 1B).

« Inhalation: High vapor pressure at elevated temperatures; use a fume hood.

o First Aid: In case of contact, wash immediately with polyethylene glycol 400 or water.

Analytical Characterization

e HPLC: Use a C18 column with a gradient of Acetonitrile/Water (0.1% TFA). The difluoro
substitution provides a distinct retention time shift compared to the non-fluorinated standard.

e NMR (*H, 400 MHz, CDCls): Look for the methine proton (

) singlet around
5.2-5.5 ppm. The aromatic region will show characteristic splitting (multiplets) due to
coupling.

 NMR (*°F): A singlet (or multiplet depending on resolution) around -115 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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